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Compound of Interest

Compound Name: 4-(1H-tetrazol-5-ylmethyl)aniline

Cat. No.: B144209

Essential Safety and Handling Guide for 4-(1H-
tetrazol-5-ylmethyl)aniline

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle 4-(1H-tetrazol-5-ylmethyl)aniline with extreme care. Based on available data for
structurally similar compounds, this chemical should be treated as hazardous. Key potential
hazards include flammability, toxicity if swallowed, and irritation to the skin and eyes. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
handling and disposal protocols. Under no circumstances should this compound be disposed of
down the drain or in regular trash.

This guide provides essential safety and logistical information for handling 4-(1H-tetrazol-5-
ylmethyl)aniline (CAS No. 131117-50-5), including operational and disposal plans, to ensure
the safe management of this chemical in a laboratory setting.

Hazard Identification and Classification

While a comprehensive Safety Data Sheet (SDS) for 4-(1H-tetrazol-5-ylmethyl)aniline is not
readily available from all major suppliers, hazard information has been compiled from available
sources and data on analogous compounds containing aniline and tetrazole functionalities.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Solid Category 1 H228: Flammable solid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Signal Word: Danger

Hazard Pictograms:

(Note: Pictograms would be displayed here in a full SDS - Flame, Exclamation Mark)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.

Protection Type

Recommended
Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes,
dust, and vapors that can

cause serious eye irritation.

Skin Protection

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Silver
Shield®).

Prevents skin contact which
can lead to irritation and

potential absorption.

Body Protection

Lab coat, closed-toe shoes,

and long pants.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

A NIOSH-approved respirator
may be required if working with
fine powders or in poorly

ventilated areas.

Protects against inhalation of
dust or aerosols, which may be

harmful.
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Operational and Handling Plan

A systematic approach to handling 4-(1H-tetrazol-5-yImethyl)aniline from receipt to disposal
IS essential for laboratory safety.

Chemical Receipt and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.

e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Experimental Procedures

o Ventilation: All handling of solid and dissolved 4-(1H-tetrazol-5-ylmethyl)aniline should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical, even if gloves were worn.

e Spill Management:

o Minor Spills: In case of a small spill, decontaminate the area with an appropriate solvent
and absorbent material.

o Major Spills: For larger spills, evacuate the area and contact your institution's EHS
department immediately.

Disposal Plan

Proper disposal of 4-(1H-tetrazol-5-yImethyl)aniline and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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» Waste Container: Collect all waste containing 4-(1H-tetrazol-5-ylmethyl)aniline, including
contaminated consumables (e.g., gloves, weighing paper, pipette tips), in a designated,
robust, and sealable container made of a compatible material (e.g., high-density
polyethylene).

e Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the
chemical name.

e Segregation: Do not mix this waste with other chemical waste streams unless explicitly
approved by your EHS department to avoid potentially dangerous reactions.

Disposal Pathway

e Licensed Disposal Facility: The primary and recommended method for the disposal of 4-(1H-
tetrazol-5-ylmethyl)aniline is through a licensed hazardous waste disposal facility.

o EHS Consultation: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-(1H-tetrazol-5-yImethyl)aniline.

 To cite this document: BenchChem. [Personal protective equipment for handling 4-(1H-
tetrazol-5-ylmethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b144209#personal-protective-equipment-for-handling-
4-1h-tetrazol-5-ylmethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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